O-[[(13S)-13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl]] N,N-dimethylcarbamothioate

• Molecular Formula: C21H27NO2S
• Molecular Weight: 357.5 g/mol
• IUPAC Name: O-[[(13S)-13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl]] N,N-dimethylcarbamothioate
• InChI: InChI=1S/C21H27NO2S/c1-21-11-10-16-15-7-5-14(24-20(25)22(2)3)12-13(15)4-6-17(16)18(21)8-9-19(21)23/h5,7,12,16-18H,4,6,8-11H2,1-3H3/t16?,17?,18?,21-/m0/s1
• InChI Key: LYJMSUZAFPBCJV-XPGIBRRYSA-N
• Isomeric SMILES: C[C@]12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)OC(=S)N(C)C
• SMILES: CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)OC(=S)N(C)C

Description

O-[[(13S)-13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl]] N,N-dimethylcarbamothioate, commonly referred to as 'DMCT', is a synthetic compound that has gained significant attention in the scientific community due to its potential in various research applications. In

Mechanism of Action

DMCT exerts its cytotoxic effects on cancer cells by inhibiting the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair. By inhibiting topoisomerase II, DMCT causes DNA damage and ultimately leads to apoptosis in cancer cells.
Biochemical and Physiological Effects:
In addition to its cytotoxic effects on cancer cells, DMCT has been found to exhibit anti-inflammatory and antioxidant properties. It has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activity of reactive oxygen species, which are known to contribute to oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

DMCT has several advantages for lab experiments, including its high potency and selectivity for cancer cells. However, it also has limitations, including its poor solubility in water and potential toxicity in non-cancerous cells.

Future Directions

Future research on DMCT could focus on improving its solubility and reducing its toxicity in non-cancerous cells. Additionally, DMCT could be studied in combination with other anticancer agents to determine its potential in combination therapies. Finally, DMCT could be explored for its potential in other research areas, such as neurodegenerative diseases and infectious diseases.
Conclusion:
DMCT is a synthetic compound that has shown potential in various scientific research applications, particularly in the field of cancer research. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions make it an exciting area of study for the scientific community.

Synthesis Methods

DMCT is synthesized by reacting 3β-hydroxy-17-ketosteroids with N,N-dimethylcarbamothioyl chloride in the presence of a base. The resulting product is a white crystalline solid that is soluble in organic solvents.

Scientific Research Applications

DMCT has been extensively studied for its potential in scientific research, particularly in the field of cancer research. It has been found to exhibit cytotoxic effects on various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, DMCT has been shown to induce apoptosis, or programmed cell death, in cancer cells.